Cas no 2227884-73-1 (rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227884-73-1
• MF: C₁₁H₁₂BrF₂N
• MW: 276.120489120483
• CID: 6012237
• PubChem ID: 165681278
• Update Time: 2025-07-14

rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine
• 2227884-73-1
• EN300-1923984

• Inchi： 1S/C11H12BrF2N/c1-11(2)9(10(11)15)8-6(13)3-5(12)4-7(8)14/h3-4,9-10H,15H2,1-2H3/t9-,10-/m0/s1
• InChI Key： ZPOFXLOPQXWXDM-UWVGGRQHSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)[C@H]1[C@@H](C1(C)C)N)F

Computed Properties

• Exact Mass: 275.01212g/mol
• Monoisotopic Mass: 275.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine

Professional Introduction to rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227884-73-1)

Rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2227884-73-1, belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents. The intricate molecular architecture of this compound, characterized by a cyclopropane ring and a fluorinated aromatic substituent, makes it an intriguing subject for further investigation.

The chemical structure of rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine features a cyclopropane core substituted with a 4-bromo-2,6-difluorophenyl group and two methyl groups at the 2-position of the cyclopropane ring. This arrangement imparts unique steric and electronic properties to the molecule, which are critical for its biological activity. The presence of fluorine atoms in the aromatic ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in the exploration of cyclopropane-containing compounds due to their ability to modulate various biological pathways. Cyclopropanes are known for their strained three-membered ring structure, which can be exploited to induce conformational changes in target proteins or enzymes. This structural feature has been leveraged in the design of molecules with enhanced binding affinity and selectivity. Rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine exemplifies this trend by incorporating a cyclopropane moiety into a pharmacophore that is likely to interact with biological targets in a meaningful way.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a fluorinated aromatic ring and a cyclopropane scaffold suggests that it may interact with neurotransmitter receptors or enzymes involved in neural signaling. Preliminary studies have indicated that such compounds can exhibit potent effects on pathways associated with cognitive function and mood regulation. The stereochemistry of rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine is particularly important, as the (1R,3R) configuration may optimize its interaction with biological targets.

The synthesis of rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine presents several challenges due to the complexity of its molecular structure. However, advances in synthetic methodology have made it possible to access such molecules with high precision and yield. The use of chiral auxiliaries or catalysts has been crucial in ensuring the correct stereochemical outcome during synthesis. These techniques have enabled researchers to produce enantiomerically pure forms of the compound, which are essential for evaluating its biological activity.

Recent research has highlighted the importance of fluorine atoms in modulating the pharmacokinetic properties of drug candidates. Fluorine substitution can enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, fluorine atoms can influence solubility and membrane permeability, making them valuable for optimizing drug delivery. In rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine, the presence of two fluorine atoms at the 2-position and 6-position of the aromatic ring is expected to contribute significantly to these properties.

The bromine substituent in the aromatic ring also plays a critical role in determining the reactivity and binding characteristics of this compound. Bromine can participate in various chemical transformations that may be useful for further derivatization or functionalization. Additionally, brominated aromatic compounds are known to exhibit strong interactions with biological targets due to their ability to engage in halogen bonding or π-stacking interactions. These features make rac-(1R,3R)-3-(4-bromo-2,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine a versatile scaffold for medicinal chemistry applications.

In conclusion，rac-(1R，3R)-3-(4-bromo-2，6-difluorophenyl)-2227884-73-amine represents an exciting advancement in pharmaceutical chemistry。 Its unique structural features，including a cyclopropane core，fluorinated aromatic substituents，and specific stereochemistry，make it a promising candidate for further investigation。 The potential applications in treating neurological disorders，along with its favorable pharmacokinetic properties，position this compound as a valuable asset in drug development efforts。 As research continues，it is expected that additional insights into its biological activity and therapeutic potential will emerge，leading to new opportunities for medical innovation。